Cas no 721413-88-3 (4-[(4-Methoxyphenyl)methylidene]-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid)

• Product Name: 4-[(4-Methoxyphenyl)methylidene]-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid
• CAS No: 721413-88-3
• MF: C₂₃H₂₁NO₃
• MW: 359.417746305466
• CID: 5703631
• PubChem ID: 75459073
• Update Time: 2025-06-28

4-[(4-Methoxyphenyl)methylidene]-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 721413-88-3
• EN300-04122
• (4Z)-4-[(4-Methoxyphenyl)methylidene]-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid
• 4-[(4-methoxyphenyl)methylidene]-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid
• 4-[(4-methoxyphenyl)methylidene]-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylicacid
• Z46107820
• 4-[(4-Methoxyphenyl)methylidene]-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid

• Inchi： 1S/C23H21NO3/c1-14-11-16(13-15-7-9-17(27-2)10-8-15)22-19(12-14)21(23(25)26)18-5-3-4-6-20(18)24-22/h3-10,13-14H,11-12H2,1-2H3,(H,25,26)/b16-13-
• InChI Key： RAEVJWCABIVQLE-SSZFMOIBSA-N
• SMILES： OC(C1C2C=CC=CC=2N=C2/C(=C\C3C=CC(=CC=3)OC)/CC(C)CC2=1)=O

Computed Properties

• Exact Mass: 359.15214353g/mol
• Monoisotopic Mass: 359.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 59.4Ų

Additional information on 4-[(4-Methoxyphenyl)methylidene]-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid

Introduction to 4-[(4-Methoxyphenyl)methylidene]-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid (CAS No. 721413-88-3)

4-[(4-Methoxyphenyl)methylidene]-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid, identified by its CAS number 721413-88-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroacridine class, a scaffold that has been extensively explored for its potential biological activities. The presence of a methylidene group at the 4-position and a 4-methoxyphenyl substituent at the 1-position introduces unique electronic and steric properties, making it a promising candidate for further investigation.

The tetrahydroacridine core is known for its ability to interact with various biological targets, including enzymes and receptors. In recent years, derivatives of this class have been studied for their pharmacological effects on neurological disorders, such as Alzheimer's disease and Parkinson's disease. The 9-carboxylic acid moiety in the molecular structure suggests potential for further functionalization, enabling the synthesis of novel analogs with tailored properties.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies have indicated that the 4-methoxyphenyl group may enhance binding interactions by participating in hydrophobic and π-stacking interactions with biological targets. Additionally, the methylidene group could serve as a point of modification to fine-tune pharmacokinetic profiles.

One of the most exciting areas of research involving 4-[(4-Methoxyphenyl)methylidene]-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid is its potential as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop new derivatives with enhanced efficacy and reduced side effects. For instance, modifications at the 9-carboxylic acid position have led to compounds with improved solubility and bioavailability.

The pharmaceutical industry has shown particular interest in this compound due to its structural similarity to known therapeutic agents. By exploring its derivatives, scientists aim to uncover new mechanisms of action and expand the therapeutic arsenal against various diseases. The versatility of tetrahydroacridine scaffolds allows for extensive structural modifications, making them ideal for drug discovery programs.

In vitro studies have demonstrated promising results regarding the biological activity of 4-[(4-Methoxyphenyl)methylidene]-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid. These studies have highlighted its potential as an inhibitor of certain enzymes implicated in metabolic disorders. The compound's ability to modulate enzyme activity may open doors for applications in treating conditions such as diabetes and hyperlipidemia.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. The development of novel synthetic routes not only facilitates access to this compound but also contributes to the broader field of organic chemistry.

As research continues to evolve, the applications of 4-[(4-Methoxyphenyl)methylidene]-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid are expected to expand beyond traditional pharmaceutical uses. Its unique structural features make it a valuable building block for materials science applications as well. Researchers are exploring its potential in developing new polymers and functional materials with specialized properties.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated through toxicological studies. Preliminary data suggest that it exhibits low toxicity at tested doses, making it a relatively safe candidate for further development. However, comprehensive safety assessments are still ongoing to fully characterize its hazards and benefits.

In conclusion,4-[(4-Methoxyphenyl)methylidene]-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid (CAS No. 721413-88-3) represents a fascinating subject of study with significant potential in pharmaceuticals and beyond. Its complex structure and versatile reactivity position it as a key intermediate for developing novel bioactive molecules. As research progresses，this compound is likely to play an increasingly important role in addressing various challenges in medicine and materials science.